molecular formula C10H12BrFO B8497164 1-(5-Bromo-2-fluorophenyl)-2-methylpropan-1-ol

1-(5-Bromo-2-fluorophenyl)-2-methylpropan-1-ol

Cat. No.: B8497164
M. Wt: 247.10 g/mol
InChI Key: XTQZOUWGPIKDMZ-UHFFFAOYSA-N
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Description

1-(5-Bromo-2-fluorophenyl)-2-methylpropan-1-ol is a useful research compound. Its molecular formula is C10H12BrFO and its molecular weight is 247.10 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H12BrFO

Molecular Weight

247.10 g/mol

IUPAC Name

1-(5-bromo-2-fluorophenyl)-2-methylpropan-1-ol

InChI

InChI=1S/C10H12BrFO/c1-6(2)10(13)8-5-7(11)3-4-9(8)12/h3-6,10,13H,1-2H3

InChI Key

XTQZOUWGPIKDMZ-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(C1=C(C=CC(=C1)Br)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A flask was charged with 1-(5-bromo-2-fluorophenyl)-2-methylprop-2-en-1-ol (5.39 g, 22 mmol), THF (120 mL), and water (120 mL). With vigorous stirring, p-toluenesulfonylhydrazide (20.5 g, 110 mmol) and NaOAc (18.05 g, 220 mmol) were added successively. The mixture was then refluxed at 70° C. for 20 hours. After cooling to room temperature, saturated K2CO3 solution was added, and the mixture stirred for 5 minutes. The aqueous layer was then extracted with Et2O, dried over MgSO4, and purified by column chromatography (gradient 0 to 15% EtOAc in hexanes) to give the product. 1H NMR (400 MHz, CDCl3) δ 7.58 (dd, J=6.3, 2.6 Hz, 1H), 7.34 (ddd, J=8.5, 4.5, 2.6 Hz, 1H), 6.94-6.86 (m, 1H), 4.71 (d, J=6.6 Hz, 1H), 1.97 (dq, J=13.5, 6.7 Hz, 1H), 1.84 (br s, 1H), 0.98 (d, J=6.7 Hz, 3H), 0.88 (d, J=6.8 Hz, 3H).
Quantity
5.39 g
Type
reactant
Reaction Step One
Name
Quantity
120 mL
Type
reactant
Reaction Step One
Name
Quantity
120 mL
Type
solvent
Reaction Step One
[Compound]
Name
p-toluenesulfonylhydrazide
Quantity
20.5 g
Type
reactant
Reaction Step Two
Name
Quantity
18.05 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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